Cas no 171856-25-0 (4,5-diaza-9,9-sporobifluorene)

• Product Name: 4,5-diaza-9,9-sporobifluorene
• CAS No: 171856-25-0
• MF: C₂₃H₁₄N₂
• MW: 318.370665073395
• CID: 1066814
• PubChem ID: 19083248
• Update Time: 2025-05-19

4,5-diaza-9,9-sporobifluorene Chemical and Physical Properties

Names and Identifiers

• 4,5-diaza-9,9-sporobifluorene
• 4,5-diaza-9,9'-spirobifluorene
• SCHEMBL5344736
• spiro[3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene-8,9'-fluorene]
• Spiro[cyclopenta[1,2-b:5,4-b']dipyridine-5,9'-fluorene]
• 4,5-diaza-9,9-spirobifluorene
• Spiro[cyclopenta[2,1-b:3,4-b']dipyridine-5,9'-fluorene]
• 171856-25-0
• 4 pound not5-diaza-9,9-spirobifluorene
• CS-0435199
• DB-262713

• Inchi： 1S/C23H14N2/c1-3-9-17-15(7-1)16-8-2-4-10-18(16)23(17)19-11-5-13-24-21(19)22-20(23)12-6-14-25-22/h1-14H
• InChI Key： DRXUKNGBCQEAOM-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C1C(=CC=CN=1)C12C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 318.115698455g/mol
• Monoisotopic Mass: 318.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 4,5-diaza-9,9-sporobifluorene

Introduction to 4,5-diaza-9,9-sporobifluorene (CAS No. 171856-25-0)

4,5-diaza-9,9-sporobifluorene, identified by its Chemical Abstracts Service (CAS) number 171856-25-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a unique spirobifluorene core with nitrogen atoms incorporated into the structure, exhibits a range of intriguing properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The structural framework of 4,5-diaza-9,9-sporobifluorene consists of two fluorene units connected by a nitrogen-containing spiro bridge. This configuration imparts exceptional rigidity and stability to the molecule, which is a critical factor in its utility for constructing high-performance materials. The presence of nitrogen atoms at the 4 and 5 positions introduces additional functional groups that can be selectively modified, enabling the synthesis of derivatives with tailored properties for specific applications.

In recent years, 4,5-diaza-9,9-sporobifluorene has been extensively studied for its potential in the design of organic semiconductors and optoelectronic materials. The spirobifluorene core is known for its excellent thermal stability and charge transport properties, making it an ideal candidate for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other electronic devices. Researchers have demonstrated that incorporating nitrogen atoms into the spirobifluorene structure can further enhance these properties by improving molecular packing efficiency and electron delocalization.

One of the most compelling aspects of 4,5-diaza-9,9-sporobifluorene is its versatility in derivative synthesis. The nitrogen-rich environment provides multiple sites for functionalization, allowing chemists to design molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. These findings have spurred interest in exploring 4,5-diaza-9,9-sporobifluorene as a lead compound for drug discovery programs targeting various therapeutic areas.

The synthesis of 4,5-diaza-9,9-sporobifluorene involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the spirobifluorene core efficiently. These techniques not only streamline the synthetic process but also enable the introduction of complex functional groups into the molecule.

Recent research has highlighted the role of 4,5-diaza-9,9-sporobifluorene in supramolecular chemistry and polymer science. The rigid spirobifluorene structure serves as an excellent scaffold for designing self-assembling systems capable of forming ordered nanostructures. These nanostructures have potential applications in nanotechnology and nanomedicine, where precise control over molecular architecture is essential for achieving desired functionalities.

The photophysical properties of 4,5-diaza-9,9-sporobifluorene have also been thoroughly investigated. The compound exhibits strong fluorescence emissions with high quantum yields, making it suitable for use in fluorescent probes and bioimaging applications. Additionally, its ability to undergo photoinduced electron transfer reactions has opened new avenues for developing photoactive materials for energy conversion and storage devices.

In conclusion,4,5-diaza-9,9-sporobifluorene (CAS No. 171856-25-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and tunable properties make it an invaluable tool for researchers working on advanced materials and bioactive molecules. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,4,5-diaza-9,9-sporobifluorene is poised to play an increasingly significant role in shaping the future of chemical biology and pharmaceutical innovation.